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Compound of Interest

Compound Name: Lithium iodide, beads, 99%

Cat. No.: B15088823

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for lithium iodide beads, a
material with increasing relevance in advanced scientific applications. Adherence to these
protocols is critical to ensure personnel safety and maintain experimental integrity. Lithium
iodide is classified as a hazardous substance, and all handling procedures should be
conducted with a thorough understanding of its properties and associated risks.

Hazard Identification and Classification

Lithium iodide is a skin and eye irritant.[1][2][3] Ingestion of large doses can lead to dizziness,
prostration, and potential kidney damage, particularly if sodium intake is limited.[4][5][6] Other
reported effects of overexposure to lithium ions include dehydration, weight loss, and
disturbances to the thyroid and central nervous system, with symptoms such as slurred
speech, blurred vision, and convulsions.[4][6] Prolonged exposure to iodides may cause iodism
in sensitive individuals.[4][6] Furthermore, lithium and its compounds are considered possible
teratogens.[4][5][6]

Logical Relationship of Hazards:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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